Cas no 1170936-12-5 (N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• CAS No: 1170936-12-5
• MF: C₂₅H₂₄N₆O₂
• MW: 440.497064590454
• CID: 6011330
• PubChem ID: 44040217
• Update Time: 2025-06-10

N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• 1H-Indole-3-acetamide, N-[2-[4,5-dihydro-4-oxo-5-(phenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1-methyl-
• 1170936-12-5
• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• AKOS024639927
• N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-(1-methylindol-3-yl)acetamide
• F2323-2027
• N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

• Inchi： 1S/C25H24N6O2/c1-29-16-19(20-9-5-6-10-22(20)29)13-23(32)26-11-12-31-24-21(14-28-31)25(33)30(17-27-24)15-18-7-3-2-4-8-18/h2-10,14,16-17H,11-13,15H2,1H3,(H,26,32)
• InChI Key： RUIFPFWKQHMJSC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(CC(NCCN2C3=C(C=N2)C(=O)N(CC2=CC=CC=C2)C=N3)=O)=C1

Computed Properties

• Exact Mass: 440.19607403g/mol
• Monoisotopic Mass: 440.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 15.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

Introduction to N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide (CAS No. 1170936-12-5)

N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-ylethyl)-2-(1-methyl-1H-indol-3-yl)acetamide, identified by its CAS number 1170936-12-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The compound’s structure is characterized by a fused heterocyclic system consisting of a pyrazolo[3,4-d]pyrimidine core and an indole moiety. The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in drug discovery, often associated with kinase inhibition and other anti-cancer properties. The presence of the benzyl group at the 5-position of the pyrazolo[3,4-d]pyrimidine ring enhances its binding affinity to biological targets, while the ethyl chain extending from the pyrazolo[3,4-d]pyrimidine core provides a flexible linker for further functionalization.

The indole moiety at the 2-position of the acetamide group introduces additional complexity to the molecule. Indole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these two pharmacophoric units in N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide suggests potential synergistic effects that could enhance its therapeutic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the benzyl-substituted pyrazolo[3,4-d]pyrimidine core can effectively interact with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular signaling pathways. The indole group further contributes to these interactions by forming hydrogen bonds and hydrophobic interactions with key residues in the target proteins.

In vitro studies have demonstrated promising results regarding the biological activity of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide. Specifically, preliminary assays have shown inhibitory effects on several kinases involved in cancer progression. The compound’s ability to disrupt these kinases’ activity could lead to novel anti-cancer therapies. Additionally, its interaction with other enzymes and receptors has been explored, revealing potential applications in treating inflammatory diseases and neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods not only enhance efficiency but also allow for modular design modifications, enabling researchers to fine-tune the molecule’s properties for optimal biological activity.

The pharmacokinetic properties of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(1-methyl-1H-indol-3-y l)acetamide are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preliminary data suggest favorable pharmacokinetic profiles with good solubility and bioavailability in preclinical models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-(2-{5-benzyl -4 oxo - 1 H , 4 H , 5 H - py raz ol o [ 3 , 4 - d ] p y rim id i n - 1 - y l } e th y l ) - 2 - ( 1 - me t h y l - 1 H - i n do l - 3 - y l ) a c e t am ide. These technologies enable high-throughput virtual screening of vast chemical libraries to identify molecules with optimal binding affinities and minimal toxicity. Such innovations are pivotal in reducing the time and cost associated with drug development while enhancing success rates.

The potential therapeutic applications of this compound are vast. Beyond its anti-cancer properties, it shows promise in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s by modulating neurotransmitter pathways. Furthermore, its anti-inflammatory effects make it a candidate for developing treatments for chronic inflammatory conditions like rheumatoid arthritis.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives similar to N-(2-{5-benzyl - 4 oxo - 1 H , 4 H , 5 H - p y raz ol o [ 3 , 4 - d ] p y rim id i n - 1 - y l } e th y l ) - 2 - ( 1 m e t h y l - 1 H i n do l - 3 y l ) a c e t am ide. These trials aim to provide concrete evidence supporting its use in treating various diseases while identifying any potential side effects or adverse reactions.

In conclusion, N-(2-{5-benzyl - 4 oxo - 1 H , 4 H , 5 H p y raz ol o [ 3 , 4 d ] p y rim id i n - 1 y l } e th y l ) strong > { } { } { } { } { } { } { } { } { } { } { } { } { }{ strong}- ( strong} methyl strong >{ strong}-indol strong >{-}{}{}{}{}{}{}{}{}{}{}{}{ strong}-{ strong} acetamide} strong > ( CAS No . {} {} {} {} {} {} {} {} {} {} {} {} {}11709{}{}{}{}g>g>g>g> stron g > str ong >) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural features and promising biological activities position it as a valuable candidate for further research and development . As advancements continue in synthetic chemistry and computational biology , it is anticipated that insights gained from studying this molecule will contribute to the discovery of novel therapeutic agents that address unmet medical needs . p >